Cas no 1805193-19-4 (Ethyl 3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805193-19-4
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 4846548
• Update Time: 2025-10-31

Ethyl 3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H11F2NO2/c1-2-15-9(14)5-7-3-4-13-6-8(7)10(11)12/h3-4,6,10H,2,5H2,1H3
• InChI Key： ZZJVKDYFLOORSE-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)pyridine-4-acetate

Ethyl 3-(difluoromethyl)pyridine-4-acetate (CAS No. 1805193-19-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)pyridine-4-acetate, with the chemical identifier CAS No. 1805193-19-4, represents a significant compound in the realm of pharmaceutical chemistry. This organic molecule, characterized by its pyridine core and ester functional group, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The presence of a difluoromethyl substituent enhances its utility, making it a valuable intermediate in the synthesis of bioactive molecules.

The structure of Ethyl 3-(difluoromethyl)pyridine-4-acetate consists of a pyridine ring substituted at the 3-position with a difluoromethyl group and at the 4-position with an acetate ester. This specific arrangement imparts unique chemical properties that make it particularly useful in medicinal chemistry. The difluoromethyl group, known for its metabolic stability and ability to enhance binding affinity, is a common feature in many pharmacologically active compounds. Its incorporation into drug candidates can lead to improved pharmacokinetic profiles and increased efficacy.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their favorable biological properties. Ethyl 3-(difluoromethyl)pyridine-4-acetate exemplifies this trend, as it serves as a crucial building block for synthesizing novel therapeutic agents. Researchers have leveraged its reactivity to develop compounds targeting various diseases, including oncology, infectious diseases, and central nervous system disorders. The versatility of this intermediate allows for modifications at multiple positions, enabling the creation of a diverse array of drug candidates.

One of the most compelling aspects of Ethyl 3-(difluoromethyl)pyridine-4-acetate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By incorporating this compound into drug molecules, chemists can design inhibitors that selectively target specific kinases, thereby minimizing side effects and improving therapeutic outcomes. Several preclinical studies have demonstrated the potential of derivatives of Ethyl 3-(difluoromethyl)pyridine-4-acetate as potent kinase inhibitors.

The use of Ethyl 3-(difluoromethyl)pyridine-4-acetate also extends to the development of antiviral agents. The growing threat of viral infections has prompted extensive research into novel antiviral drugs. The unique structural features of this compound allow for interactions with viral targets, making it an attractive scaffold for antiviral drug design. Recent studies have highlighted its potential in inhibiting viral proteases and polymerases, which are essential for viral replication. This underscores its importance as a versatile intermediate in antiviral drug development.

Furthermore, Ethyl 3-(difluoromethyl)pyridine-4-acetate has been explored in the synthesis of central nervous system (CNS) drugs. CNS disorders pose significant challenges due to the blood-brain barrier (BBB), which restricts the entry of many therapeutic agents. However, modifications made possible by this intermediate have led to the development of compounds that can effectively cross the BBB. Research has shown that derivatives of Ethyl 3-(difluoromethyl)pyridine-4-acetate can enhance neuronal activity and modulate neurotransmitter systems, offering new treatment strategies for neurological conditions.

The synthetic pathways involving Ethyl 3-(difluoromethyl)pyridine-4-acetate are also noteworthy. Its preparation typically involves multi-step reactions that showcase advanced organic synthesis techniques. These methods often include cross-coupling reactions, fluorination processes, and esterification steps, highlighting the compound's role as a node in complex synthetic networks. The efficiency and scalability of these synthetic routes are critical for industrial applications, ensuring that pharmaceutical companies can produce large quantities of this intermediate cost-effectively.

In conclusion, Ethyl 3-(difluoromethyl)pyridine-4-acetate (CAS No. 1805193-19-4) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. From kinase inhibitors to antiviral agents and CNS drugs, this compound has demonstrated its versatility across multiple therapeutic areas. As research continues to uncover new applications and synthetic methodologies, Ethyl 3-(difluoromethyl)pyridine-4-acetate is poised to remain a key player in pharmaceutical innovation.